Cas no 77358-26-0 (5-methyl-1,2-oxazole-3-carbothioamide)

• Product Name: 5-methyl-1,2-oxazole-3-carbothioamide
• CAS No: 77358-26-0
• MF: C₅H₆N₂OS
• MW: 142.178939342499
• MDL: MFCD00173804
• CID: 570139
• PubChem ID: 2799530
• Update Time: 2025-04-19

5-methyl-1,2-oxazole-3-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarbothioamide,5-methyl-
• 5-methyl-1,2-oxazole-3-carbothioamide
• 5-Methylisoxazole-3-carbothioamide
• 5-Methyl-3-isoxazolcarbothioamid
• 5-Methyl-isoxazol-3-thiocarbonsaeure-amid
• 5-Methyl-isoxazole-3-carbothioamide
• 5-methyl-isoxazole-3-carbothioic acid amide
• 5-methylisoxazole-3-thiocarboxamide
• 5-Methylthio-3-isoxazolecarboxamide
• DTXSID70384081
• CDA35826
• CS-0280745
• FT-0620663
• AKOS006229616
• EN300-1836218
• NSC18367
• FACDYZJWOVXDHC-UHFFFAOYSA-N
• 77358-26-0
• MFCD00173804
• NSC-18367
• SCHEMBL3550338
• STR07527
• DB-056210

• MDL： MFCD00173804
• Inchi： 1S/C5H6N2OS/c1-3-2-4(5(6)9)7-8-3/h2H,1H3,(H2,6,9)
• InChI Key： FACDYZJWOVXDHC-UHFFFAOYSA-N
• SMILES： S=C(C1C=C(C)ON=1)N

Computed Properties

• Exact Mass: 142.02000
• Monoisotopic Mass: 142.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 84.1A^2

Experimental Properties

• Density: 1.312
• Melting Point: 169 °C
• Boiling Point: 305 ºC
• Flash Point: 139 ºC
• Refractive Index: 1.612
• PSA: 84.14000
• LogP: 1.31750

5-methyl-1,2-oxazole-3-carbothioamide Security Information

• Hazard Statement： Irritant
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles